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Compound of Interest

Compound Name: ER-Tracker Blue-White DPX

Cat. No.: B1260183 Get Quote

This guide provides immediate and essential safety protocols, operational instructions, and

disposal plans for the handling of ER-Tracker Blue-White DPX. It is intended for researchers,

scientists, and drug development professionals to ensure safe and effective use of this product

in a laboratory setting.

Product Information and Storage
ER-Tracker Blue-White DPX is a fluorescent dye designed for selective staining of the

endoplasmic reticulum in live cells.[1][2] It is supplied as a 1 mM stock solution in dimethyl

sulfoxide (DMSO).[1][3] Adherence to proper storage conditions is crucial to maintain the

product's efficacy.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1260183?utm_src=pdf-interest
https://www.benchchem.com/product/b1260183?utm_src=pdf-body
https://www.benchchem.com/product/b1260183?utm_src=pdf-body
https://tools.thermofisher.com/content/sfs/manuals/mp12353.pdf
https://www.thermofisher.com/hk/en/home/life-science/cell-analysis/cell-structure/endoplasmic-reticulum.html
https://tools.thermofisher.com/content/sfs/manuals/mp12353.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Source

Product Name ER-Tracker Blue-White DPX [4][5]

Catalog Number HY-D1429 / E12353 [4][6]

CAS Number 287715-95-1 [4][5]

Molecular Formula C26H21F5N4O4S [4][7]

Molecular Weight 580.53 g/mol [4][7]

Formulation 1 mM solution in DMSO [1][3]

Storage Temperature
≤-20°C, sealed, away from

moisture and light
[3][5]

Excitation / Emission ~374 nm / 430-640 nm [2]

Note: When stored at -80°C, the stock solution is stable for up to 6 months; at -20°C, it is stable

for up to 1 month.[8] It is important to avoid repeated freeze-thaw cycles.[3]

Personal Protective Equipment (PPE) and Safety
Precautions
While ER-Tracker Blue-White DPX itself is not classified as a hazardous substance, it is

dissolved in DMSO, which can readily penetrate the skin and may carry dissolved chemicals

into the body.[4][5][9] Therefore, robust safety measures are imperative.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale Source

Hand Protection

Chemical-resistant

gloves (Butyl rubber

or neoprene

recommended).

Standard nitrile gloves

can degrade quickly

upon contact with

DMSO.

[6][8][10]

Eye Protection
Safety goggles or a

full-face shield.

To protect against

splashes of the DMSO

solution.

[8]

Skin and Body Laboratory coat.
To prevent skin

contact.
[8]

General Safety Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of any vapors.[8][11]

An emergency eyewash station and safety shower should be readily accessible.[5]

Wash hands thoroughly after handling the product.

Avoid direct contact with skin and eyes.[6]

Experimental Protocol: Staining Live Cells
This protocol provides a general guideline for staining live adherent and suspension cells.

Optimal conditions may vary depending on the cell type and experimental setup.

1. Preparation of Working Solution:

Allow the 1 mM ER-Tracker Blue-White DPX stock solution to warm to room temperature.

Dilute the stock solution in a serum-free cell culture medium or Phosphate-Buffered Saline

(PBS) to a final working concentration of 100 nM to 1 µM.[8]

2. Staining Adherent Cells:
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Grow adherent cells on sterile coverslips in a culture dish.

Remove the culture medium and wash the cells once with PBS.

Add the prepared working solution to the cells, ensuring the entire surface is covered.

Incubate at 37°C for 15-30 minutes.[1]

Remove the staining solution and wash the cells twice with fresh, probe-free medium.[8]

The cells are now ready for visualization under a fluorescence microscope.

3. Staining Suspension Cells:

Centrifuge the cell suspension at 1000 x g for 3-5 minutes at 4°C and discard the

supernatant.

Wash the cells twice with PBS, centrifuging after each wash.

Resuspend the cell pellet in the prepared working solution.

Incubate at 37°C for 15-30 minutes.[1]

Centrifuge the cells at 400 x g for 3-4 minutes at 4°C and discard the supernatant.

Wash the cells twice with fresh, probe-free medium.[12]

Resuspend the cells in fresh medium for analysis.

Workflow for Handling ER-Tracker Blue-White DPX
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Preparation

Handling and Staining

Analysis

Disposal

Retrieve ER-Tracker from -20°C storage

Thaw at room temperature

Prepare working solution (100 nM - 1 µM)

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Perform cell staining procedure

Incubate cells (15-30 min)

Wash cells

Visualize under fluorescence microscope

Collect all waste containing
ER-Tracker and DMSO

Dispose as hazardous chemical waste

Follow local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of ER-Tracker Blue-White DPX.
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Disposal Plan
All materials and solutions containing ER-Tracker Blue-White DPX and DMSO must be

treated as hazardous chemical waste.

Waste Collection: Collect all liquid waste, including unused working solutions and cell culture

media that have come into contact with the product, in a designated, sealed, and properly

labeled hazardous waste container.

Solid Waste: Contaminated consumables such as pipette tips, gloves, and paper towels

should be collected in a separate, clearly labeled hazardous waste bag.

Disposal Method: Do not dispose of any material down the drain.[3] All waste must be

disposed of through your institution's environmental health and safety (EH&S) office or a

licensed hazardous waste disposal company, in accordance with all local, state, and federal

regulations.[10][12] DMSO can typically be disposed of with other organic solvents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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